Cas no 18507-15-8 (Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide)

Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium bromide is a quaternary ammonium compound characterized by its twin cationic headgroups and dual hydrophobic tails. This structure enhances its surfactant properties, making it effective in applications requiring strong interfacial activity, such as emulsification, dispersion, and antimicrobial action. The presence of two positively charged nitrogen atoms improves binding affinity to negatively charged surfaces, increasing its utility in fabric softening, corrosion inhibition, and biocidal formulations. Its extended alkyl chains contribute to micelle formation and stability in aqueous solutions. The compound’s high solubility in polar solvents and compatibility with various industrial processes make it a versatile choice for specialized chemical applications.
Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide structure
18507-15-8 structure
Product Name:Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide
CAS No:18507-15-8
MF:C34H74Br2N2
MW:670.772769451141
CID:907236
PubChem ID:12416670
Update Time:2025-10-30

Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide Chemical and Physical Properties

Names and Identifiers

    • Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide
    • NSC305951; N,N'-didodecyl-N,N,N',N'-tetramethyl-N,N'-hexane-1,6-diyl-diammonium dibromide; N,N'-didodecyl-N,N,N',N'-tetramethyl-N,N'-hexanediyl-di-ammonium dibromide; hexamethylene-1,6-bis(N,N-dimethyl-N-dodecylammonium bromide); hexamethylene-1,6-bis(dodecyldimethylammonium bromide); hexamethylenebis(dimethyldodecylammonium) dibromide;
    • N1,N6-Didodecyl-N1,N1,N6,N6-tetramethylhexane-1,6-diaminium bromide
    • Hexamethylenebis(dodecyldimethylammonium bromide)
    • Ammonium, hexamethylenebis(dodecyldimethyl-, dibromide
    • MFCD01669114
    • F88548
    • CHEMBL146287
    • 18507-15-8
    • NIOSH/BQ8193000
    • N,N'-Dodecyl-N,N'-dimethyl-1,6-hexanediamine bis(methobromide)
    • N1,N6-Didodecyl-N1,N1,N6,N6-tetramethylhexane-1,6-diaminiumbromide
    • BQ81930000
    • SCHEMBL1318093
    • dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;dibromide
    • N,N'-didodecyl-N,N,N',N'-tetramethyl-N,N'-hexanediyl-di-ammonium dibromide
    • Inchi: 1S/C34H74N2.2BrH/c1-7-9-11-13-15-17-19-21-23-27-31-35(3,4)33-29-25-26-30-34-36(5,6)32-28-24-22-20-18-16-14-12-10-8-2;;/h7-34H2,1-6H3;2*1H/q+2;;/p-2
    • InChI Key: ZXVGCUMZUVQCMK-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].[N+](C)(C)(CCCCCCCCCCCC)CCCCCC[N+](C)(C)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 593.8428
  • Monoisotopic Mass: 668.42188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 29
  • Complexity: 389
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide Pricemore >>

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Additional information on Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide

Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide: A Comprehensive Overview

The compound with CAS No. 18507-15-8, commonly referred to as Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide, is a specialized quaternary ammonium salt with unique chemical properties and applications. This compound has garnered significant attention in recent years due to its potential in various industrial and pharmaceutical sectors. The long-chain alkyl groups and quaternary ammonium structure make it particularly effective in applications requiring surface activity and antimicrobial properties.

Recent studies have highlighted the importance of quaternary ammonium salts in the development of advanced materials and biotechnological applications. The dodecyl groups in this compound contribute to its hydrophobic nature, which is crucial for its role in stabilizing emulsions and enhancing the efficiency of detergents. Moreover, the bromide counterion plays a vital role in maintaining the compound's solubility and reactivity under various conditions.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The ability of Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide to form stable micelles has been exploited to encapsulate hydrophobic drugs, thereby improving their bioavailability and reducing side effects. This property has been extensively studied in recent clinical trials, where it has shown potential in treating various diseases, including cancer and infectious disorders.

In addition to its pharmaceutical applications, this compound has also found utility in the textile industry as a fabric softener and anti-static agent. Its ability to reduce friction between fibers makes it an ideal additive for improving the comfort and durability of textiles. Recent advancements in green chemistry have further enhanced its appeal by incorporating sustainable synthesis methods that minimize environmental impact.

The synthesis of Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide typically involves a multi-step process that includes alkylation and quaternization reactions. Researchers have recently developed more efficient routes that utilize microwave-assisted synthesis, significantly reducing reaction times while maintaining product purity. These innovations have made the compound more accessible for large-scale production.

Another area of active research is the use of this compound as an antimicrobial agent. Its cationic nature allows it to interact with negatively charged bacterial cell membranes, leading to disruption and cell death. Studies have demonstrated its effectiveness against a wide range of pathogens, including Gram-positive and Gram-negative bacteria, as well as certain fungi and viruses.

Despite its numerous advantages, the use of Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide is not without challenges. Issues such as limited stability under extreme pH conditions and potential toxicity concerns require further investigation. Ongoing research is focused on modifying the compound's structure to enhance its stability while maintaining its desirable properties.

In conclusion, Dodecyl-[6-[dodecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium;bromide represents a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future technological innovations. As research continues to uncover new possibilities for this compound, its role in shaping modern science and industry is expected to grow significantly.

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